Cas no 1092522-74-1 ([9]Cycloparaphenylene)

• Product Name: [9]Cycloparaphenylene
• CAS No: 1092522-74-1
• Molecular Formula: C₅₄H₃₆
• Molecular Weight: 684.863654136658
• CID: 4490136

[9]Cycloparaphenylene Properties

Names and Identifiers

• Decacyclo[32.2.2.22,5.26,9.210,13.214,17.218,21.222,25.226,29.230,33]tetrapentaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27,29,31,33,35,37,39,41,43,45,47,49,51,53-heptacosaene
• [9]CPP (This product is unavailable in the U.S.)
• [9]Cycloparaphenylene
• CID 102034679

• InChIKey： BCBQSMROYIVIJC-IDPCBZEFSA-N
• Inchi： 1S/C54H36/c1-2-38-4-3-37(1)39-5-7-41(8-6-39)43-13-15-45(16-14-43)47-21-23-49(24-22-47)51-29-31-53(32-30-51)54-35-33-52(34-36-54)50-27-25-48(26-28-50)46-19-17-44(18-20-46)42-11-9-40(38)10-12-42/h1-36H/b39-37-,40-38-,43-41-,44-42-,47-45-,48-46-,51-49-,52-50-,54-53-
• SMILES： C12C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC2=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 54
• Complexity: 1790
• Topological Polar Surface Area: 0

Experimental Properties

• λmax: 395(THF)(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids